Cas no 100331-08-6 (Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-)

Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]- structure
100331-08-6 structure
Product name:Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
CAS No:100331-08-6
MF:C16H10F6N2O2S
MW:408.31822347641
CID:221420
PubChem ID:180831

Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
    • 2,6-difluoro-N-[[4-(1,1,2,2-tetrafluoroethylsulfanyl)phenyl]carbamoyl]benzamide
    • Benzamide, 2,6-difluoro-N-(((4-((1,1,2,2- tetrafluoroethyl)thio)phenyl)amino)carbonyl)-
    • 100331-08-6
    • KHDFIAQCSUVUBO-UHFFFAOYSA-N
    • CHEMBL2287836
    • 2,6-Difluoro-N-((4-(1,1,2,2-tetrafluoroethylsulfanyl)phenyl)carbamoyl)benzamide
    • 2,6-Difluoro-N-(((4-((1,1,2,2- tetrafluoroethyl)thio)phenyl)amino)carbonyl)benzamide
    • Benzamide, 2,6-difluoro-N-[[[4-[(1,1,2,2-tetrafluoroethyl)thio]phenyl]amino]carbonyl]-
    • SCHEMBL10798511
    • DTXSID70143170
    • Inchi: 1S/C16H10F6N2O2S/c17-10-2-1-3-11(18)12(10)13(25)24-15(26)23-8-4-6-9(7-5-8)27-16(21,22)14(19)20/h1-7,14H,(H2,23,24,25,26)
    • InChI Key: KHDFIAQCSUVUBO-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(F)C=1C(NC(NC1C=CC(SC(F)(F)C(F)F)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 408.0368
  • Monoisotopic Mass: 408.03671771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 83.5Ų

Experimental Properties

  • PSA: 58.2

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